Cas no 898790-78-8 (2',6'-Dimethyl-3-(3-methylphenyl)propiophenone)

• Product Name: 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone
• CAS No: 898790-78-8
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 874820
• PubChem ID: 24725685
• Update Time: 2025-05-20

2',6'-Dimethyl-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-(3-methylphenyl)propan-1-one
• 2',6'-DIMETHYL-3-(3-METHYLPHENYL)PROPIOPHENONE
• 898790-78-8
• MFCD07699584
• AKOS016021082
• DTXSID90644078
• 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone

• MDL： MFCD07699584
• Inchi： 1S/C18H20O/c1-13-6-4-9-16(12-13)10-11-17(19)18-14(2)7-5-8-15(18)3/h4-9,12H,10-11H2,1-3H3
• InChI Key： RLKPAUKPHAHZPR-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone

Introduction to 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone (CAS No. 898790-78-8) and Its Emerging Applications in Chemical Biology

2',6'-Dimethyl-3-(3-methylphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898790-78-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the phenylpropiophenone class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of multiple aromatic rings and methyl substituents in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and mechanistic studies.

The molecular structure of 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone consists of a central propiophenone core flanked by two methyl groups at the 2' and 6' positions, with a 3-methylphenyl group attached at the 3-position. This arrangement creates a highly conjugated system, which is conducive to electronic delocalization and can influence both the reactivity and biological interactions of the molecule. The compound’s solubility profile, thermal stability, and spectroscopic properties have been thoroughly characterized, providing a solid foundation for further exploration in synthetic chemistry and medicinal chemistry.

In recent years, there has been a surge in research focusing on phenylpropiophenone derivatives due to their reported roles as intermediates in the synthesis of bioactive molecules. Specifically, 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone has been investigated for its potential as a precursor in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several known bioactive compounds that exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The methyl substituents at the 2' and 6' positions are particularly noteworthy, as they can modulate the compound’s binding affinity to biological targets by influencing both hydrophobicity and steric hindrance.

One of the most compelling aspects of 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone is its utility in photobiological applications. The propiophenone moiety is known to absorb light in the UV-visible spectrum, making it a candidate for use in photosensitized reactions or as a photosensitizer itself. Recent studies have demonstrated that derivatives of this class can be employed in photodynamic therapy (PDT), where light activation leads to the generation of reactive oxygen species that selectively target diseased cells. The specific electronic configuration of 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone may enhance its efficiency as a photosensitizer, potentially improving treatment outcomes in clinical settings.

The synthesis of 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone has been optimized through various methodologies, including Friedel-Crafts alkylation and condensation reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce functional groups with high selectivity and yield. These synthetic approaches not only facilitate access to this compound but also provide insights into general strategies for constructing complex aromatic systems. The ability to modify its structure further allows chemists to fine-tune its biological activity, opening up avenues for designing next-generation therapeutics.

From a mechanistic standpoint, 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone has been studied for its interactions with enzymes and receptors involved in key biological pathways. For instance, preliminary data suggest that it may interact with cytochrome P450 enzymes, which are crucial for drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens. Additionally, its potential role as an inhibitor or activator of specific signaling pathways has been explored, particularly those implicated in neurodegenerative diseases and inflammatory disorders.

The pharmacokinetic properties of 2',6'-Dimethyl-3-(3-methylphenyl)propiophenone are also under investigation. Studies have examined its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADET) profiles using both computational modeling and experimental methods. These assessments are critical for evaluating its suitability as a lead compound for drug development. For example, favorable solubility characteristics could enhance oral bioavailability, while metabolic stability would determine how long it remains active within the body.

In conclusion,2',6'-Dimethyl-3-(3-methylphenyl)propiophenone (CAS No. 898790-78-8) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features make it amenable to diverse applications, from photodynamic therapy to enzyme inhibition studies. As our understanding of molecular interactions continues to advance,this compound holds significant potential as an intermediate or lead molecule in the development of novel therapeutic agents targeting various diseases.